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Compound of Interest

Compound Name:
2-(Difluoromethoxy)-6-

fluorobenzaldehyde

CAS No.: 1214333-68-2

Cat. No.: B572126

Get Quote

2-(Difluoromethoxy)-6-fluorobenzaldehyde is an aromatic aldehyde of significant interest to

the scientific community, particularly those in pharmaceutical research and drug development.

Its molecular architecture is distinguished by three key features: a reactive aldehyde group, a

fluorine atom, and a difluoromethoxy group, all positioned on a benzene ring. This specific

arrangement of electron-withdrawing substituents makes it a highly valuable and reactive

building block for synthesizing complex molecules.

The strategic incorporation of fluorine-containing motifs is a cornerstone of modern medicinal

chemistry, known to enhance critical pharmacokinetic and pharmacodynamic properties of drug

candidates.[1] The difluoromethoxy (-OCHF₂) group, in particular, is gaining prominence as a

bioisostere for hydroxyl or methoxy groups, offering improved metabolic stability, modulated

lipophilicity, and unique electronic properties without a significant increase in steric bulk.[2] This

guide provides a comprehensive technical overview of the fundamental properties,

spectroscopic profile, reactivity, synthesis, and potential applications of 2-
(Difluoromethoxy)-6-fluorobenzaldehyde, designed for researchers and drug development

professionals.
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PART 1: Physicochemical and Spectroscopic Profile
A thorough understanding of a compound's physical and analytical characteristics is

foundational for its application in synthesis.

Core Physicochemical Properties
The essential physicochemical data for 2-(Difluoromethoxy)-6-fluorobenzaldehyde are

summarized below. While experimental data for properties like melting and boiling points are

not widely published, these values can be estimated based on structurally similar compounds.

Property Value Source

IUPAC Name
2-(difluoromethoxy)-6-

fluorobenzaldehyde
[3]

CAS Number 1214333-68-2 [3][4]

Molecular Formula C₈H₅F₃O₂ [3][5]

Molecular Weight 190.12 g/mol [3][4][5]

Appearance Expected to be a solid or liquid -

Solubility

Insoluble in water; likely

soluble in common organic

solvents such as methanol,

ethanol, chloroform, and ethyl

acetate.[6][7]

-

Storage
Store in an inert atmosphere,

at 2-8°C.[4]
-

Spectroscopic Characterization
Spectroscopic analysis is critical for confirming the identity and purity of 2-
(Difluoromethoxy)-6-fluorobenzaldehyde after synthesis. The following sections describe the

expected spectral features based on its molecular structure and data from analogous

compounds.[8][9][10]
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1.2.1 Infrared (IR) Spectroscopy

The IR spectrum provides a unique fingerprint based on the vibrational frequencies of the

molecule's functional groups.

Wavenumber
(cm⁻¹)

Vibration Type Intensity Rationale

~3080-3030 Aromatic C-H Stretch Weak-Medium

Characteristic of C-H

bonds on the benzene

ring.[9]

~2850, ~2750 Aldehyde C-H Stretch Weak

Often appears as a

Fermi doublet, a

hallmark of the

aldehyde group.[9]

~1710-1690
Carbonyl (C=O)

Stretch
Strong

The most prominent

peak, indicating the

aldehyde carbonyl

group. Its frequency is

elevated due to the

inductive effect of

ortho substituents.[9]

~1600, ~1480 Aromatic C=C Stretch Medium

Confirms the

presence of the

benzene ring.[9]

~1250-1000
C-O-C & C-F

Stretches
Strong

A complex region

showing strong

absorptions from the

ether and carbon-

fluorine bonds.

1.2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure.
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¹H NMR Spectral Predictions

Chemical Shift (δ,
ppm)

Multiplicity Assignment Rationale

~10.4 s (or t) -CHO

The aldehydic
proton, deshielded
by the carbonyl
group. It may
exhibit a small
coupling to the
ortho fluorine.

~7.8-7.2 m Ar-H

A complex multiplet

pattern for the three

aromatic protons,

influenced by coupling

to each other and to

the fluorine atoms.

| ~7.0 | t | -OCHF₂ | The methoxy proton, split into a triplet by the two geminal fluorine atoms

(²JHF). |

¹³C NMR Spectral Predictions
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Chemical Shift (δ,
ppm)

Multiplicity Assignment Rationale

~188 d -CHO

The carbonyl
carbon,
deshielded. It will
appear as a
doublet due to
coupling with the
adjacent aromatic
fluorine.

~160-115 m Ar-C

A series of signals for

the aromatic carbons,

showing complex

splitting patterns due

to one- and two-bond

couplings to fluorine

(C-F coupling).

| ~115 | t | -OCHF₂ | The difluoromethoxy carbon, appearing as a triplet due to one-bond

coupling with the two fluorine atoms (¹JCF). |

1.2.3 Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation patterns, confirming the

elemental composition.
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m/z Ratio Ion Rationale

190 [M]⁺

The molecular ion peak,

corresponding to the molecular

weight of C₈H₅F₃O₂.

189 [M-H]⁺ Loss of a hydrogen radical.

161 [M-CHO]⁺

Loss of the formyl group, a

common fragmentation for

aldehydes.

125 [M-OCHF₂]⁺
Loss of the difluoromethoxy

radical.

PART 2: Synthesis, Reactivity, and Applications
This section explores the synthetic accessibility of the title compound, its inherent chemical

reactivity, and its utility in drug discovery.

Proposed Synthesis and Purification
While specific literature on the synthesis of 2-(Difluoromethoxy)-6-fluorobenzaldehyde is

sparse, a plausible synthetic route can be designed based on established organic

transformations. A logical approach involves the difluoromethylation of a corresponding phenol

precursor followed by formylation.

Protocol 2.1.1: Proposed Synthesis of 2-(Difluoromethoxy)-6-fluorobenzaldehyde

Starting Material: 2-fluoro-6-hydroxybenzaldehyde.

Difluoromethylation: React 2-fluoro-6-hydroxybenzaldehyde with a difluoromethylating agent,

such as sodium chlorodifluoroacetate (ClCF₂COONa), in the presence of a suitable base

(e.g., K₂CO₃) in a polar aprotic solvent like DMF at elevated temperatures. This reaction

generates the difluorocarbene intermediate (:CF₂) which then inserts into the O-H bond of

the phenol.

Work-up: After the reaction is complete, cool the mixture, dilute with water, and extract the

product with an organic solvent like ethyl acetate.
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Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be

purified using silica gel column chromatography, eluting with a hexane/ethyl acetate gradient.

Characterization: Confirm the structure and purity of the final product using the spectroscopic

methods outlined in Part 1.2.

Synthetic Workflow

2-Fluoro-6-hydroxybenzaldehyde

Difluoromethylation
(e.g., ClCF₂COONa, K₂CO₃, DMF, Heat)

Step 1

Aqueous Work-up & Extraction
(Water, Ethyl Acetate)

Step 2

Purification
(Silica Gel Chromatography)

Step 3

Final Product:
2-(Difluoromethoxy)-6-fluorobenzaldehyde

Step 4

Click to download full resolution via product page

Caption: Proposed synthetic workflow for the target compound.
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Reactivity Profile: An Activated Aldehyde
The chemical behavior of 2-(Difluoromethoxy)-6-fluorobenzaldehyde is dominated by the

aldehyde functional group, which is significantly activated by its ortho substituents.

Inductive Electron Withdrawal: Both the fluorine atom and the difluoromethoxy group are

strongly electron-withdrawing. They pull electron density away from the aromatic ring via the

inductive effect.[11]

Enhanced Electrophilicity: This withdrawal of electron density makes the carbonyl carbon of

the aldehyde group highly electrophilic (electron-deficient).

Increased Reactivity: Consequently, the aldehyde is exceptionally susceptible to nucleophilic

attack. It will readily participate in reactions such as:

Reductive amination

Wittig reactions

Aldol and Knoevenagel condensations

Grignard and organolithium additions

This heightened reactivity makes it a more efficient reaction partner compared to benzaldehyde

or benzaldehydes bearing electron-donating groups.[11]

Caption: Electronic effects enhancing carbonyl reactivity.

Applications in Medicinal Chemistry
2-(Difluoromethoxy)-6-fluorobenzaldehyde is not an end-product but a valuable intermediate

for building drug candidates. Its utility stems from the advantageous properties conferred by its

fluorine-containing substituents.

Metabolic Stability: The C-F bond is significantly stronger than the C-H bond. Replacing

metabolically labile methoxy groups with difluoromethoxy groups can block cytochrome

P450-mediated oxidation, thereby increasing the half-life of a drug.[1]
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Lipophilicity and Permeability: Fluorine substitution can increase a molecule's lipophilicity,

which can enhance its ability to cross cell membranes and the blood-brain barrier. The -

OCHF₂ group has a lipophilicity profile distinct from other groups, providing a tool to fine-tune

this property.

Binding Affinity: The electronegativity of fluorine can lead to favorable interactions (e.g.,

hydrogen bonds, dipole-dipole interactions) with amino acid residues in the active site of a

target protein, potentially increasing binding affinity and potency.[1]

Scaffold for Diverse Heterocycles: The activated aldehyde serves as a versatile handle for

constructing a wide array of heterocyclic structures, which form the core of many approved

drugs. It is a key precursor for synthesizing substituted quinolines, pyrimidines, isoxazoles,

and other pharmacologically relevant scaffolds.[12]

PART 3: Safety and Handling
Proper handling of all chemicals is paramount in a research environment. While a specific

Safety Data Sheet (SDS) for 2-(Difluoromethoxy)-6-fluorobenzaldehyde is not widely

available, a conservative approach based on data for structurally related fluorinated

benzaldehydes should be adopted.[13][14][15][16]

GHS Hazard Classification (Anticipated)
Pictograms:

GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[17]

H319: Causes serious eye irritation.[17]

H335: May cause respiratory irritation.[14]

H302: Harmful if swallowed.[14][17]
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Recommended Handling and Storage
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[14] Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[13]

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).[13]

Skin and Body Protection: Wear a lab coat.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[15] Store

under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[4]

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[6][15]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Seek medical attention if irritation persists.[6][15]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[14][15]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[6][13]

Conclusion
2-(Difluoromethoxy)-6-fluorobenzaldehyde represents a strategically important building

block for modern chemical synthesis. The convergence of a highly reactive aldehyde handle

with the beneficial properties of both fluoro and difluoromethoxy substituents makes it an

attractive starting material for constructing novel therapeutic agents. Its enhanced

electrophilicity ensures efficient incorporation into complex molecular scaffolds, while the

fluorine motifs offer a proven strategy for optimizing the metabolic stability, permeability, and
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binding affinity of drug candidates. This guide provides the foundational knowledge required for

researchers to handle, characterize, and effectively utilize this potent chemical intermediate in

their discovery and development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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